Resolvin D3-d5
Overview
Description
Resolvin D3-d5 (RVD3-d5 is intended for use as an internal standard for the quantification of RVD3 by GC- or LC-MS. RVD3 is a DHA-derived product first identified in mouse inflammatory exudates. It reduces neutrophil infiltration in vivo in both mouse peritonitis and dermal inflammation. In addition to suppressing leukocyte migration, RVD3 enhances macrophage phagocytosis and efferocytosis. Unlike other resolvins, RVD3 appears late in resolution in mouse peritonitis.
Scientific Research Applications
Resolvin D3-d5 in Cellular Signaling and Inflammation Resolution
Resolvin D3 (RvD3), along with D4 and D5, are specialized proresolving mediators synthesized from docosahexaenoic acid. A study by Bair et al. (2021) showed that these resolvins interact with rat conjunctival goblet cells, utilizing specific signaling pathways to increase intracellular calcium levels. This indicates their role in cellular signaling and possibly inflammation resolution (Bair et al., 2021).
Resolvin D3 in Immunomodulation
Dalli et al. (2013) found that RvD3 and its aspirin-triggered epimer are potent immunoresolvents. They regulate neutrophils and mediators, reducing inflammation in murine models. Their study highlights RvD3’s role in leukocyte regulation and enhancing macrophage phagocytosis (Dalli et al., 2013).
Synthesis and Structural Analysis of Resolvin D5
Ogawa et al. (2017) developed a synthetic route to Resolvin D5 (RvD5), a metabolite of docosahexanoic acid with anti-inflammatory activity. This synthesis is vital for further investigation due to its low biological availability, providing insights into its structural and functional properties (Ogawa et al., 2017).
Resolvin D3 and E1 in Inflammation and Pain
Resolvins, including D and E series, are found to be potent in reducing inflammation and pain. Ji et al. (2011) focused on the mechanisms by which resolvins, such as Resolvin E1 and Resolvin D1, regulate pain through immune cells and neurons (Ji et al., 2011).
Role in Heat Pain Sensitivity and Osteoarthritis
Valdes et al. (2017) reported the association of 17-HDHA, a resolvin precursor, with heat pain sensitivity and osteoarthritis pain in humans. While other resolvins were not directly associated, 17-HDHA was found to be significant in this context (Valdes et al., 2017).
Resolvin D5 in Chronic Inflammation and Arthritis
A study by Yamada et al. (2021) on resolvin D5 (RvD5) demonstrated its role in suppressing Th17 cell differentiation, facilitating regulatory T cell differentiation, and inhibiting CD4+ T cell proliferation. This suggests potential applications in treating chronic inflammation like rheumatoid arthritis (Yamada et al., 2021).
properties
Product Name |
Resolvin D3-d5 |
|---|---|
Molecular Formula |
C22H27D5O5 |
Molecular Weight |
381.5 |
InChI |
InChI=1S/C22H32O5/c1-2-3-7-12-19(23)14-10-6-11-15-20(24)13-8-4-5-9-16-21(25)17-18-22(26)27/h3-11,13-14,16,19-21,23-25H,2,12,15,17-18H2,1H3,(H,26,27)/b5-4+,7-3-,11-6-,13-8+,14-10+,16-9-/t19-,20-,21+/m0/s1/i1D3,2D2 |
InChI Key |
QBTJOLCUKWLTIC-NGWGEVSUSA-N |
SMILES |
O[C@@H](C/C=CC([2H])([2H])C([2H])([2H])[2H])/C=C/C=CC[C@@H](O)/C=C/C=C/C=C[C@@H](O)CCC(O)=O |
synonyms |
RvD3-d5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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